Cas no 100243-36-5 (Benzamide,4-hydroxy-3,5-dipropyl-)

Benzamide,4-hydroxy-3,5-dipropyl- structure
100243-36-5 structure
Product Name:Benzamide,4-hydroxy-3,5-dipropyl-
CAS No:100243-36-5
MF:C13H19NO2
MW:221.29546380043
CID:202266
PubChem ID:57661
Update Time:2025-04-19

Benzamide,4-hydroxy-3,5-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-hydroxy-3,5-dipropyl-
    • 3,5-Dipropyl-4-hydroxybenzamide
    • 4-hydroxy-3,5-dipropylbenzamide
    • DTXSID90143056
    • BENZAMIDE, 3,5-DIPROPYL-4-HYDROXY-
    • 100243-36-5
    • BRN 2577787
    • Inchi: 1S/C13H19NO2/c1-3-5-9-7-11(13(14)16)8-10(6-4-2)12(9)15/h7-8,15H,3-6H2,1-2H3,(H2,14,16)
    • InChI Key: BJOJLTXWCSLMED-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C(N)=O)=CC=1CCC)CCC

Computed Properties

  • Exact Mass: 221.14167
  • Monoisotopic Mass: 221.141579
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.078
  • Boiling Point: 318.8°Cat760mmHg
  • Flash Point: 146.6°C
  • Refractive Index: 1.55
  • PSA: 63.32
  • LogP: 3.09640
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